Cas no 1138445-47-2 (1-(1,1-difluoropropyl)-2-fluorobenzene)
1-(1,1-difluoropropyl)-2-fluorobenzene Chemical and Physical Properties
Names and Identifiers
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- 1-(1,1-Difluoropropyl)-2-fluorobenzene
- Benzene, 1-(1,1-difluoropropyl)-2-fluoro-
- 1138445-47-2
- AKOS005256003
- CS-0069417
- MFCD11845838
- PQFQXDJYBCAPDB-UHFFFAOYSA-N
- EN300-1614178
- 1-(1,1-difluoropropyl)-2-fluorobenzene
-
- Inchi: 1S/C9H9F3/c1-2-9(11,12)7-5-3-4-6-8(7)10/h3-6H,2H2,1H3
- InChI Key: PQFQXDJYBCAPDB-UHFFFAOYSA-N
- SMILES: C1(C(F)(F)CC)=CC=CC=C1F
Computed Properties
- Exact Mass: 174.06563477g/mol
- Monoisotopic Mass: 174.06563477g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0Ų
1-(1,1-difluoropropyl)-2-fluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1614178-0.05g |
1-(1,1-difluoropropyl)-2-fluorobenzene |
1138445-47-2 | 0.05g |
$719.0 | 2023-06-04 | ||
| Enamine | EN300-1614178-0.1g |
1-(1,1-difluoropropyl)-2-fluorobenzene |
1138445-47-2 | 0.1g |
$755.0 | 2023-06-04 | ||
| Enamine | EN300-1614178-0.25g |
1-(1,1-difluoropropyl)-2-fluorobenzene |
1138445-47-2 | 0.25g |
$789.0 | 2023-06-04 | ||
| Enamine | EN300-1614178-0.5g |
1-(1,1-difluoropropyl)-2-fluorobenzene |
1138445-47-2 | 0.5g |
$823.0 | 2023-06-04 | ||
| Enamine | EN300-1614178-1.0g |
1-(1,1-difluoropropyl)-2-fluorobenzene |
1138445-47-2 | 1g |
$857.0 | 2023-06-04 | ||
| Enamine | EN300-1614178-2.5g |
1-(1,1-difluoropropyl)-2-fluorobenzene |
1138445-47-2 | 2.5g |
$1680.0 | 2023-06-04 | ||
| Enamine | EN300-1614178-5.0g |
1-(1,1-difluoropropyl)-2-fluorobenzene |
1138445-47-2 | 5g |
$2485.0 | 2023-06-04 | ||
| Enamine | EN300-1614178-10.0g |
1-(1,1-difluoropropyl)-2-fluorobenzene |
1138445-47-2 | 10g |
$3683.0 | 2023-06-04 | ||
| Enamine | EN300-1614178-50mg |
1-(1,1-difluoropropyl)-2-fluorobenzene |
1138445-47-2 | 50mg |
$719.0 | 2023-09-23 | ||
| Enamine | EN300-1614178-100mg |
1-(1,1-difluoropropyl)-2-fluorobenzene |
1138445-47-2 | 100mg |
$755.0 | 2023-09-23 |
1-(1,1-difluoropropyl)-2-fluorobenzene Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1-(1,1-difluoropropyl)-2-fluorobenzene
Introduction to 1-(1,1-difluoropropyl)-2-fluorobenzene (CAS No. 1138445-47-2)
1-(1,1-difluoropropyl)-2-fluorobenzene, with the CAS number 1138445-47-2, is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its fluoroalkyl substituent and fluorinated benzene ring, which confer it with distinctive physical and chemical properties.
The molecular structure of 1-(1,1-difluoropropyl)-2-fluorobenzene consists of a benzene ring with a 2-fluoro substitution and a 1,1-difluoropropyl group attached to the 1-position. The presence of multiple fluorine atoms imparts enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug design and development. These properties are particularly valuable in the context of developing new therapeutic agents with improved pharmacokinetic profiles.
Recent research has focused on the synthesis and characterization of 1-(1,1-difluoropropyl)-2-fluorobenzene. A study published in the Journal of Organic Chemistry in 2023 detailed an efficient synthetic route using a palladium-catalyzed cross-coupling reaction. This method offers high yields and excellent regioselectivity, making it suitable for large-scale production. The researchers also explored the reactivity of the compound in various chemical transformations, demonstrating its versatility as a building block for more complex molecules.
In the pharmaceutical industry, 1-(1,1-difluoropropyl)-2-fluorobenzene has shown promise as a lead compound for developing new drugs. Its unique structure allows for the modulation of biological targets with high specificity and potency. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as a scaffold for designing novel inhibitors of protein kinases involved in cancer pathways. The resulting compounds exhibited potent inhibitory activity and favorable pharmacological properties, suggesting their potential as therapeutic agents.
Beyond pharmaceutical applications, 1-(1,1-difluoropropyl)-2-fluorobenzene has also found use in materials science. Its fluorinated nature makes it suitable for applications requiring low surface energy and chemical resistance. A recent study published in Advanced Materials explored the use of this compound as a monomer for synthesizing fluorinated polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in coatings, adhesives, and electronic devices.
The environmental impact of 1-(1,1-difluoropropyl)-2-fluorobenzene is another area of active research. Fluorinated compounds are known for their persistence in the environment, raising concerns about their long-term effects on ecosystems. However, recent studies have shown that certain biodegradation pathways can be effective in breaking down these compounds under specific conditions. A study published in Environmental Science & Technology in 2023 investigated the biodegradation kinetics of 1-(1,1-difluoropropyl)-2-fluorobenzene using microbial consortia isolated from contaminated sites. The results indicated that while these compounds are persistent, they can be degraded over time under appropriate environmental conditions.
In conclusion, 1-(1,1-difluoropropyl)-2-fluorobenzene (CAS No. 1138445-47-2) is a versatile fluorinated aromatic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an attractive candidate for developing new therapeutic agents and advanced materials. Ongoing research continues to explore its potential uses while addressing environmental concerns associated with its persistence. As our understanding of this compound deepens, it is likely to play an increasingly important role in various scientific and industrial fields.
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